4-Bromo-2,2,6,6-tetramethylpiperidine

• CAS No.: 67845-89-0
• Molecular Formula: C9H18BrN
• Molecular Weight: 220.15 g/mol
• IUPAC Name: 4-bromo-2,2,6,6-tetramethylpiperidine
• InChI: InChI=1S/C9H18BrN/c1-8(2)5-7(10)6-9(3,4)11-8/h7,11H,5-6H2,1-4H3
• InChI Key: QFZDDOSCZLLDHS-UHFFFAOYSA-N
• SMILES: CC1(CC(CC(N1)(C)C)Br)C

Description

4-Bromo-2,2,6,6-tetramethylpiperidine (4-Br-TMP) is a halogenated derivative of 2,2,6,6-tetramethylpiperidine (TMP), a sterically hindered cyclic amine. The bromine substituent at the C4 position introduces unique electronic and steric effects, distinguishing it from other TMP derivatives. This compound is synthesized via electrochemical bromination of TMP, yielding free nitroxyl radicals (e.g., 2,2,6,6-tetramethylpiperidine-1-oxyl) as intermediates . Its applications span electrochemical mediation, organic synthesis, and materials science, where its electron-withdrawing bromine group enhances reactivity in redox processes .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Comparison with TEMPO Derivatives

TMP derivatives functionalized with nitroxyl radicals (e.g., TEMPO, 4-Oxo-TEMPO) are widely used as catalysts and stabilizers. Key distinctions include:

• 4-Acetamido-TEMPO (A-TEMPO): The acetamido group at C4 enhances oxidation catalytic ability due to electron-withdrawing effects, yielding higher electrochemical response currents than TEMPO.
• 4-Trifluoroacetamido-TEMPO (F-TEMPO) : The trifluoroacetamido group further increases oxidative reactivity compared to A-TEMPO, with applications in biosensing and molecular recognition. Unlike 4-Br-TMP, these derivatives prioritize catalytic efficiency over mediator roles .
• 4-Oxo-TEMPO (Tempone) : The oxo group at C4 enables antioxidant activity in biological systems, protecting cells from oxidative damage. In contrast, 4-Br-TMP’s bromine substituent is more reactive in electrochemical halogenation and radical generation .

Table 1: Key Properties of TEMPO Derivatives vs. 4-Br-TMP

Compound	Substituent	Primary Application	Redox Behavior	Reference
4-Bromo-TMP	Br at C4	Electrochemical mediator	Forms nitroxyl radicals
A-TEMPO	Acetamido at C4	Catalytic oxidation	Higher current response
F-TEMPO	Trifluoroacetamido	Biosensing	Enhanced redox activity
4-Oxo-TEMPO	Oxo group at C4	Antioxidant	Stabilizes reactive oxygen species

Comparison with Halogenated TMP Derivatives

• 1-Chloro-TMP : Electrochemical chlorination of TMP produces chloro derivatives, which form aminyl radicals. However, 4-Br-TMP’s bromine at C4 enables distinct reaction pathways, such as Favorskii rearrangements in strongly acidic conditions, yielding pyrrolidine derivatives .
• 3,5-Dibromo-TMP : Bromination under acidic conditions yields dibrominated products, which exhibit lower stability than 4-Br-TMP due to steric clashes. The C4 bromine in 4-Br-TMP offers better regioselectivity in synthetic applications .

Comparison with Non-Halogenated TMP Derivatives

• 2,2,6,6-Tetramethylpiperidine (TMP): The parent compound lacks substituents at C4, making it a strong non-nucleophilic base for deprotonation reactions. 4-Br-TMP’s bromine reduces basicity but introduces redox-active properties .
• 4-Amino-TMP: The amino group at C4 facilitates coupling reactions in drug discovery (e.g., HIV entry inhibitors). Unlike 4-Br-TMP, this derivative prioritizes hydrogen bonding over redox activity .

Mechanistic and Application Differences

Electrochemical Reactivity

4-Br-TMP serves as a mediator in alcohol oxidation, generating nitroxyl radicals during electrolysis. Comparatively, A-TEMPO and F-TEMPO directly catalyze oxidations without requiring electrochemical activation .